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Compound of Interest

Compound Name: GR 94800 TFA

Cat. No.: B14754977

Technical Support Center: GR 94800 TFA

A Note to Researchers, Scientists, and Drug Development Professionals

Our comprehensive search for documented unexpected off-target effects of GR 94800 TFA has
not yielded any specific findings within the public domain. The available information
consistently describes GR 94800 TFA as a potent and selective antagonist for the neurokinin-2
(NK2) receptor.[1]

The safety data sheets retrieved pertain to Trifluoroacetic acid (TFA), the salt form of the
compound, and detail its chemical hazards, such as corrosivity.[2][3] This information does not
describe pharmacological off-target effects of the GR 94800 molecule itself. Clinical trial data or
a detailed safety profile beyond its primary mechanism of action are not publicly available
based on the conducted searches.

Therefore, we are unable to provide a troubleshooting guide, frequently asked questions, or
detailed experimental protocols related to unexpected off-target effects at this time. The
following sections are based on the established pharmacology of GR 94800 TFA as an NK2
receptor antagonist and general laboratory best practices.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action of GR 94800 TFA?

Al: GR 94800 TFA is a potent and selective peptide antagonist of the neurokinin-2 (NK2)
receptor.[1] Its high affinity for the NK2 receptor allows it to block the binding of endogenous
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tachykinin peptides, such as neurokinin A.
Q2: What are the known receptors that GR 94800 TFA interacts with?

A2: GR 94800 TFA exhibits high selectivity for the NK2 receptor. Its antagonist activity is
significantly lower at NK1 and NK3 receptors.[1]

Receptor pKB Value
NK2 9.6[1]
NK1 6.4[1]
NK3 6.0[1]

Table 1: Antagonist potencies (pKB values) of
GR 94800 at tachykinin receptors.

Q3: Are there any known off-target effects | should be aware of?

A3: Based on extensive literature searches, there are no publicly documented unexpected off-
target effects for GR 94800 TFA. Any observed effects in your experiments that are
inconsistent with NK2 receptor antagonism should be carefully investigated and documented.

Q4: What are the handling precautions for GR 94800 TFA?

A4: GR 94800 is supplied as a trifluoroacetic acid (TFA) salt. TFA is a corrosive chemical.
Always handle the compound in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat.[2][3] Refer to the material
safety data sheet (MSDS) for specific handling and storage instructions.

Troubleshooting Unexplained Experimental Results

While no specific off-target effects are documented, unexpected results can arise from various
factors in an experimental setup. The following guide provides a logical workflow to
troubleshoot such occurrences.
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Caption: A logical workflow for troubleshooting unexpected experimental results.
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Experimental Protocols

As there are no documented unexpected off-target effects, we cannot provide specific protocols

to investigate them. However, a standard experimental approach to characterize the selectivity

of a receptor antagonist is provided below.

Protocol: In Vitro Receptor Binding Assay to Determine Antagonist Selectivity

Objective: To determine the binding affinity of GR 94800 TFA for the target receptor (NK2) and
a panel of off-target receptors.

Materials:

GR 94800 TFA

Radiolabeled ligand for each receptor of interest (e.g., [1251]-Neurokinin A for NK2)
Cell membranes or tissues expressing the receptors of interest

Binding buffer (specific to each receptor assay)

Scintillation fluid and counter or other appropriate detection system

Methodology:

Preparation of Reagents: Prepare a series of dilutions of GR 94800 TFA. Prepare the
radiolabeled ligand and cell membranes according to established protocols for each
receptor.

Binding Reaction: In a microplate, combine the cell membranes, radiolabeled ligand, and
varying concentrations of GR 94800 TFA or vehicle control.

Incubation: Incubate the reaction mixture at the appropriate temperature and for a sufficient
time to reach equilibrium.

Separation of Bound and Free Ligand: Rapidly filter the reaction mixture through a glass
fiber filter to separate the membrane-bound radioligand from the free radioligand.
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e Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound
radioligand.

o Detection: Measure the radioactivity retained on the filters using a scintillation counter or
other appropriate detector.

o Data Analysis: Generate a competition binding curve by plotting the percentage of specific
binding against the logarithm of the GR 94800 TFA concentration. Calculate the IC50 value
and subsequently the Ki value to determine the binding affinity for each receptor.

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro receptor binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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